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Compound of Interest

Compound Name: 2,2-Dibromo-3-methylbutane

CAS No.: 62127-60-0

Cat. No.: B15920949

Get Quote

This guide provides essential safety, handling, and disposal protocols for 2,2-Dibromo-3-
methylbutane, tailored for researchers and professionals in laboratory and drug development

settings. As a direct Safety Data Sheet (SDS) for this specific compound is not readily available

in public databases, this document synthesizes data from structurally similar halogenated

hydrocarbons to establish a robust and conservative safety framework. Our approach is

grounded in the principles of chemical causality and risk mitigation to ensure the highest level

of safety.

Hazard Analysis: An Evidence-Based Assessment
Given the absence of a specific SDS for 2,2-Dibromo-3-methylbutane (CAS No. 62127-60-0)

[1], a hazard assessment has been conducted by extrapolating data from analogous

compounds such as 2,3-Dibromo-2,3-dimethylbutane, 2-bromo-2-methylbutane, and various

isomers of bromo-methylbutane. This analysis suggests that 2,2-Dibromo-3-methylbutane
should be treated as a hazardous substance with the following potential risks:

Flammability: Halogenated alkanes can be flammable. Related compounds are classified as

flammable liquids.[2][3][4][5][6][7] Therefore, 2,2-Dibromo-3-methylbutane should be
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handled as a flammable liquid, kept away from heat, sparks, open flames, and other ignition

sources.[2][3][4][5][6]

Skin and Eye Irritation/Corrosion: Direct contact with similar brominated compounds causes

skin irritation and serious eye damage.[2][3][4][5][7][8] It is crucial to prevent any skin or eye

contact.

Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[3][4][7][8]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Toxicity: While specific toxicity data for 2,2-Dibromo-3-methylbutane is unavailable, related

compounds are noted as harmful if swallowed.[7][9] Ingestion should be strictly avoided.

Aquatic Toxicity: Some related compounds are very toxic to aquatic life with long-lasting

effects.[2][7] Discharge into the environment must be avoided.[2][9]

Table 1: Hazard Summary based on Analogous Compounds

Hazard Category
Associated Risks &
Precautions

Source Analogs

Flammability

Flammable liquid and vapor.

Keep away from ignition

sources. Use non-sparking

tools and explosion-proof

equipment.[2][3][6]

2-bromo-2-methylbutane, 1-

Bromo-3-methylbutane

Health Hazards

Causes severe skin burns and

eye damage.[2] May cause

respiratory irritation.[3][4]

Harmful if swallowed.[7][9]

2,3-Dibromo-2,3-

dimethylbutane, 2-bromo-2-

methylbutane, 1-Bromo-3-

methylbutane

Environmental

Potentially very toxic to aquatic

life with long-lasting effects.[2]

[7] Avoid release to the

environment.[2][9]

2,3-Dibromo-2,3-

dimethylbutane, 1-Bromo-3-

methylbutane
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Personal Protective Equipment (PPE): A Multi-Layered
Defense
A comprehensive PPE strategy is mandatory when handling 2,2-Dibromo-3-methylbutane.

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being undertaken.[10]

Core PPE Requirements:

Hand Protection: Wear chemically impermeable gloves.[4][9] Given that this is a halogenated

hydrocarbon, suitable glove materials include Viton or Norfoil for extended contact.[11] Nitrile

gloves may be suitable for incidental contact but should be changed immediately upon

contamination.[11][12]

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[4][6][8][13]

A face shield should be worn in conjunction with goggles when there is a risk of splashing.

[14]

Skin and Body Protection: A flame-retardant lab coat is essential.[2] For larger quantities or

procedures with a higher risk of exposure, flame-retardant antistatic protective clothing and

chemical-resistant aprons are recommended.[2][4]

Respiratory Protection: All work should be performed in a certified chemical fume hood to

minimize inhalation of vapors.[15] If a fume hood is not available or if engineering controls

are insufficient, a full-face respirator with appropriate cartridges (e.g., type ABEK) must be

used.[2]

PPE Selection Workflow
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Risk Assessment

PPE Selection

Verification

Start: Handling
2,2-Dibromo-3-methylbutane

Evaluate Experimental Procedure:
- Scale (mg vs kg)

- Splash/Aerosol Potential
- Duration of Handling

Hand Protection:
- Viton or Norfoil Gloves

- Double gloving recommendedSelect Gloves

Eye/Face Protection:
- Chemical Goggles (min.)

- Face Shield for splash risk
Select Eye/Face Wear

Body Protection:
- Flame-retardant Lab Coat

- Chemical Apron as needed

Select Body Wear

Respiratory Protection:
- Chemical Fume Hood (Primary)
- Respirator if hood unavailable

Select Respiratory Control

Final Check:
- All PPE is correctly fitted

- User is trained
- Emergency equipment is accessible

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,2-Dibromo-3-methylbutane.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for minimizing exposure and ensuring a

safe working environment.

Preparation:

Designated Area: All handling of 2,2-Dibromo-3-methylbutane must occur in a designated

area, such as a chemical fume hood, with clear signage indicating the hazards.

Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B fire

extinguisher (or one suitable for flammable liquids like dry chemical or carbon dioxide) are

immediately accessible.[6][9]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15920949/docs?utm_src=pdf-body-img#comprehensive-safety-and-handling-guide-for-2-2-dibromo-3-methylbutane
https://www.benchchem.com/product/b15920949/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-2-dibromo-3-methylbutane
https://www.benchchem.com/product/b15920949/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-2-dibromo-3-methylbutane
https://pim-resources.coleparmer.com/sds/08568.pdf
https://www.chemicalbook.com/msds/2-3-dibromo-2-3-dimethylbutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15920949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Kit: A spill kit containing absorbent material for organic solvents (e.g., vermiculite or

sand) should be readily available.[6]

Handling:

Ventilation: Work exclusively in a well-ventilated area, with a certified chemical fume hood

being the standard.[6][9][16]

Grounding: Ground and bond containers when transferring the material to prevent static

discharge, a potential ignition source.[2][3][6]

Incompatible Materials: Store and handle away from strong oxidizing agents, strong bases,

and certain metals.[5]

Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were

worn.[2][3][9] Do not eat, drink, or smoke in the laboratory.[16]

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing.[3][9] Wash the affected area

with soap and plenty of water for at least 15 minutes.[9] Seek medical attention.[9]

Eye Contact: Rinse cautiously with water for several minutes.[9] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[9] Seek immediate medical

attention.[9]

Inhalation: Move the person to fresh air.[5][9] If breathing is difficult, provide oxygen.[9] If not

breathing, give artificial respiration.[9] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[2][9] Rinse mouth with water.[9] Never give anything by

mouth to an unconscious person.[9] Seek immediate medical attention.[9]

Disposal Plan: Responsible Waste Management
Proper disposal is a critical component of the chemical lifecycle to prevent environmental

contamination and ensure regulatory compliance.
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Waste Classification: 2,2-Dibromo-3-methylbutane and materials contaminated with it

should be classified as hazardous waste.

Containerization: Collect waste in a dedicated, properly labeled, and sealed container. The

container should be compatible with halogenated organic compounds.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal facility.[3][4] Do not dispose of it down the drain or with general laboratory trash.[2]

[9]

Decontamination: Decontaminate any reusable equipment that has come into contact with

the chemical using an appropriate solvent, and collect the rinse as hazardous waste.

Disposal Decision Tree
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Waste Generated
(2,2-Dibromo-3-methylbutane

or contaminated material)

Classify as
'Hazardous Waste:

Halogenated Organic'

Liquid Waste:
- Pure compound

- Contaminated solvents
- Rinsates

Liquid

Solid Waste:
- Contaminated gloves, paper towels

- Spill cleanup material

Solid

Collect in a dedicated,
sealed, and labeled
waste container for

'Halogenated Solvents'

Double-bag in labeled,
sealed hazardous

waste bags

Store temporarily in
Satellite Accumulation Area

(Follow institutional guidelines)

Arrange for pickup by
Environmental Health & Safety

for licensed disposal

Click to download full resolution via product page

Caption: Decision tree for the safe disposal of 2,2-Dibromo-3-methylbutane waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15920949/docs?utm_src=pdf-body-img#comprehensive-safety-and-handling-guide-for-2-2-dibromo-3-methylbutane
https://www.benchchem.com/product/b15920949/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-2-dibromo-3-methylbutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15920949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to this comprehensive guide, laboratory professionals can confidently and safely

handle 2,2-Dibromo-3-methylbutane, ensuring both personal safety and environmental

responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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